Cas no 111753-73-2 (4-Pentenoic acid,4-cyano-5,5-bis(4-methoxyphenyl)-)

• Product Name: 4-Pentenoic acid,4-cyano-5,5-bis(4-methoxyphenyl)-
• CAS No: 111753-73-2
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• CID: 157375
• PubChem ID: 65913
• Update Time: 2025-05-25

4-Pentenoic acid,4-cyano-5,5-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid,4-cyano-5,5-bis(4-methoxyphenyl)-
• 4-cyano-5,5-bis(4-methoxyphenyl)pent-4-enoic acid
• SATIGREL
• 4-Cyano-5,5-bis(p-methoxyphenyl)-4-pentenoic acid
• 4-Pentenoic acid, 5,5-bis(4-methoxyphenyl)-4-cyano-
• 5,5-Bis(4-methoxyphenyl)-4-cyano-4-pentenoic acid
• CCRIS 7283
• E 5510
• Satigrel [INN]
• UNII-XPV71VQL72
• NS00121718
• 4-Cyano-5,5-bis(4-methoxyphenyl)-4-pentenoic acid
• CHEMBL2107466
• 4-Cyano-5,5-bis(4-methoxyphenyl)4-pentenoic acid
• E-5510
• 111753-73-2
• SB29383330
• AKOS040746323
• DTXSID00149721
• SATIGREL [MI]
• HY-114564
• NIOSH/SB2938333
• GRVCTHTXJDYIHB-UHFFFAOYSA-N
• 4-Pentenoic acid, 4-cyano-5,5-bis(4-methoxyphenyl)-
• SCHEMBL379555
• 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)-1-phenylethanol
• E5510
• CS-0063418
• Q27293949
• XPV71VQL72
• SATIGREL [JAN]

• Inchi： 1S/C20H19NO4/c1-24-17-8-3-14(4-9-17)20(16(13-21)7-12-19(22)23)15-5-10-18(25-2)11-6-15/h3-6,8-11H,7,12H2,1-2H3,(H,22,23)
• InChI Key： GRVCTHTXJDYIHB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C(/C1C=CC(=CC=1)OC)=C(\C#N)/CCC(=O)O

Computed Properties

• Exact Mass: 337.13147
• Monoisotopic Mass: 337.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.195
• Melting Point: 124-125°
• Boiling Point: 581.6°Cat760mmHg
• Flash Point: 305.6°C
• Refractive Index: 1.578
• PSA: 79.55
• LogP: 3.89408

Additional information on 4-Pentenoic acid,4-cyano-5,5-bis(4-methoxyphenyl)-

Recent Advances in the Study of 4-Pentenoic acid,4-cyano-5,5-bis(4-methoxyphenyl)- (CAS: 111753-73-2)

The compound 4-Pentenoic acid,4-cyano-5,5-bis(4-methoxyphenyl)- (CAS: 111753-73-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. Its structural features, including the cyano group and bis(4-methoxyphenyl) moiety, make it a valuable scaffold for the development of novel pharmacophores. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating various cancers.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 4-Pentenoic acid,4-cyano-5,5-bis(4-methoxyphenyl)- exhibit potent inhibitory activity against specific tyrosine kinases involved in tumor proliferation. The study employed a combination of molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity. These findings suggest that this compound could serve as a promising lead for the development of targeted cancer therapies.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary research indicates that certain derivatives of 4-Pentenoic acid,4-cyano-5,5-bis(4-methoxyphenyl)- may modulate pathways associated with neuroinflammation and oxidative stress. A recent study in ACS Chemical Neuroscience reported that these derivatives could cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Alzheimer's disease.

The synthesis and optimization of 4-Pentenoic acid,4-cyano-5,5-bis(4-methoxyphenyl)- have also seen significant advancements. Researchers have developed more efficient synthetic routes that improve yield and purity, making the compound more accessible for further studies. These advancements are crucial for scaling up production and facilitating its use in preclinical and clinical research.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, require further investigation. Additionally, more extensive toxicological studies are needed to ensure its safety profile before it can progress to clinical trials. Future research should focus on addressing these gaps to fully realize the therapeutic potential of this compound.

In conclusion, 4-Pentenoic acid,4-cyano-5,5-bis(4-methoxyphenyl)- (CAS: 111753-73-2) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration. Continued research efforts will be essential to unlock its full potential and translate these findings into tangible therapeutic benefits.